Cas no 1780620-75-8 (4,4-difluoro-3-methylpentan-1-amine)

• Product Name: 4,4-difluoro-3-methylpentan-1-amine
• CAS No: 1780620-75-8
• MF: C₆H₁₃F₂N
• MW: 137.17092871666
• CID: 6201793
• PubChem ID: 84716174
• Update Time: 2025-05-20

4,4-difluoro-3-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-methylpentan-1-amine
• ZVFJUJWVVJKHMA-UHFFFAOYSA-N
• 1780620-75-8
• EN300-1932336

• Inchi： 1S/C6H13F2N/c1-5(3-4-9)6(2,7)8/h5H,3-4,9H2,1-2H3
• InChI Key： ZVFJUJWVVJKHMA-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)CCN)F

Computed Properties

• Exact Mass: 137.10160574g/mol
• Monoisotopic Mass: 137.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-3-methylpentan-1-amine

Professional Introduction to 4,4-difluoro-3-methylpentan-1-amine (CAS No. 1780620-75-8)

4,4-difluoro-3-methylpentan-1-amine, identified by its Chemical Abstracts Service number CAS No. 1780620-75-8, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of 4,4-difluoro-3-methylpentan-1-amine consists of a five-carbon chain with fluorine substituents at the fourth carbon position and a methyl group at the third carbon position. The presence of fluorine atoms introduces electronic and steric effects that can influence the reactivity and biological activity of the molecule. This structural motif is particularly intriguing because fluorinated compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated amines as key pharmacophores in the design of novel therapeutic agents. The amine functional group is a well-established moiety in drug molecules, serving as a hydrogen bond acceptor or donor, which is crucial for interactions with biological receptors. The incorporation of fluorine into this framework can modulate the pharmacokinetic properties of the compound, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 4,4-difluoro-3-methylpentan-1-amine is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated that fluorinated amine derivatives can exhibit improved selectivity towards specific enzymes or receptors, reducing off-target effects and minimizing side reactions.

The role of fluorine in medicinal chemistry extends beyond mere functionalization; it also plays a critical role in modulating the electronic properties of molecules. The electronegativity of fluorine can influence the electron density distribution within the molecule, which in turn affects its interactions with biological targets. This property is particularly valuable in designing molecules that require precise control over their binding affinity and specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4,4-difluoro-3-methylpentan-1-amine with greater accuracy. Molecular modeling techniques, such as quantum mechanical calculations and docking studies, have been instrumental in understanding how structural modifications can impact pharmacological properties. These computational tools have facilitated the rapid screening of large libraries of compounds, identifying promising candidates for further experimental validation.

The synthesis of 4,4-difluoro-3-methylpentan-1-amine presents unique challenges due to the presence of fluorine atoms. Fluorination reactions often require specialized conditions to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to introduce fluorine into complex molecular frameworks more efficiently than ever before. These advancements have opened up new avenues for the development of fluorinated amine derivatives as therapeutic agents.

The potential applications of 4,4-difluoro-3-methylpentan-1-amine extend across multiple therapeutic areas. Its structural features make it a versatile building block for designing molecules that target various diseases, including cancer, inflammation, and infectious disorders. By modifying its chemical structure, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs.

In conclusion, 4,4-difluoro-3-methylpentan-1-amine (CAS No. 1780620-75-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising properties make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.